Cas no 2223542-89-8 (2-methanesulfonyl-4-[(2R,6R)-2-(2-methoxyphenyl)-6-methylpiperidine-1-carbonyl]pyrimidine)

• Product Name: 2-methanesulfonyl-4-[(2R,6R)-2-(2-methoxyphenyl)-6-methylpiperidine-1-carbonyl]pyrimidine
• CAS No: 2223542-89-8
• MF: C₁₉H₂₃N₃O₄S
• MW: 389.468623399735
• CID: 5940458
• PubChem ID: 137878554
• Update Time: 2025-10-29

2-methanesulfonyl-4-[(2R,6R)-2-(2-methoxyphenyl)-6-methylpiperidine-1-carbonyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2223542-89-8
• EN300-26612992
• Z2321188324
• 2-methanesulfonyl-4-[(2R,6R)-2-(2-methoxyphenyl)-6-methylpiperidine-1-carbonyl]pyrimidine

• Inchi： 1S/C19H23N3O4S/c1-13-7-6-9-16(14-8-4-5-10-17(14)26-2)22(13)18(23)15-11-12-20-19(21-15)27(3,24)25/h4-5,8,10-13,16H,6-7,9H2,1-3H3/t13-,16-/m1/s1
• InChI Key： ONUYCVGSIYRRKX-CZUORRHYSA-N
• SMILES： S(C)(C1=NC=CC(C(N2[C@H](C)CCC[C@@H]2C2C=CC=CC=2OC)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 389.14092740g/mol
• Monoisotopic Mass: 389.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97.8Ų

Additional information on 2-methanesulfonyl-4-[(2R,6R)-2-(2-methoxyphenyl)-6-methylpiperidine-1-carbonyl]pyrimidine

Introduction to 2-methanesulfonyl-4-[(2R,6R)-2-(2-methoxyphenyl)-6-methylpiperidine-1-carbonyl]pyrimidine (CAS No. 2223542-89-8)

2-methanesulfonyl-4-[(2R,6R)-2-(2-methoxyphenyl)-6-methylpiperidine-1-carbonyl]pyrimidine, identified by the CAS number 2223542-89-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its pyrimidine core and functionalized piperidine moiety, positions it as a potential candidate for further exploration in drug discovery pipelines.

The molecular structure of 2-methanesulfonyl-4-[(2R,6R)-2-(2-methoxyphenyl)-6-methylpiperidine-1-carbonyl]pyrimidine incorporates several key pharmacophoric elements that are critical for its biological interactions. The pyrimidine ring is a well-documented scaffold in medicinal chemistry, frequently found in nucleoside analogs and kinase inhibitors. Its presence suggests that this compound may interact with biological targets involved in cellular processes such as DNA replication and repair. Additionally, the methylsulfonyl group at the 2-position of the pyrimidine ring often enhances metabolic stability and bioavailability, which are crucial factors in drug design.

The piperidine moiety, specifically the (2R,6R)-configuration, is another significant feature of this compound. Piperidines are known for their ability to modulate various biological pathways, including neurotransmitter systems and enzyme inhibition. The stereochemical specificity of the piperidine ring can influence the binding affinity and selectivity of the molecule toward its target proteins. In recent years, there has been a surge in interest regarding stereoselective drug design, as it can lead to more effective and fewer side effects. The (2R,6R)-isomer of piperidine has shown particular promise in several preclinical studies, highlighting its potential as a lead compound.

The presence of the (2-methoxyphenyl) group at the 6-position of the piperidine ring adds another layer of complexity to the molecule. Aromatic rings with methoxy substituents are commonly found in bioactive molecules due to their ability to engage in hydrophobic interactions and π-stacking with biological targets. This particular substitution pattern has been associated with enhanced binding affinity and improved pharmacokinetic properties. The combination of these structural elements suggests that 2-methanesulfonyl-4-[(2R,6R)-2-(2-methoxyphenyl)-6-methylpiperidine-1-carbonyl]pyrimidine may exhibit multiple modes of action, making it a versatile candidate for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like this one with high precision. These tools have been instrumental in identifying potential drug candidates before they enter costly and time-consuming experimental phases. Studies have shown that molecules with similar structural motifs can interact with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and inflammatory diseases. The pyrimidine-piperidine hybrid structure of CAS No. 2223542-89-8 aligns well with these pharmacophoric patterns, suggesting potential applications in these therapeutic areas.

In vitro studies have begun to unravel the biological profile of CAS No. 2223542-89-8. Initial experiments have demonstrated promising activity against certain cancer cell lines, where it exhibits inhibitory effects on proliferation and induces apoptosis. The precise mechanism of action is still under investigation, but preliminary data suggest that it may interfere with critical signaling pathways involved in tumor growth and survival. Additionally, its interaction with mitochondrial components has been observed, indicating a possible role in disrupting energy metabolism in cancer cells.

The synthetic route to CAS No. 2223542-89-8 is another area of interest for researchers aiming to optimize production scalability while maintaining high purity standards. Given its complex structure, multiple synthetic strategies have been explored to achieve regioselective functionalization at key positions on both the pyrimidine and piperidine moieties. Advances in transition metal-catalyzed reactions have provided new avenues for constructing these intricate frameworks efficiently. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the aromatic substituents into place with high fidelity.

Regulatory considerations also play a crucial role in the development of novel pharmaceutical compounds like this one. Ensuring compliance with Good Manufacturing Practices (GMP) is essential for transitioning from laboratory-scale synthesis to industrial production. Researchers are focusing on developing robust synthetic protocols that minimize impurities and by-products while maintaining reproducibility across different batches. This includes optimizing reaction conditions such as temperature control during crystallization steps or selecting appropriate solvents that enhance yield without compromising purity.

The pharmacokinetic properties of CAS No 2223542898 are being thoroughly evaluated through preclinical studies involving animal models. These studies aim to assess parameters such as absorption distribution metabolism excretion (ADME) profiles which will inform dosing regimens if human trials proceed successfully . Key metrics include bioavailability , half-life , protein binding ,and metabolic clearance rates . Understanding these aspects early on helps predict whether a candidate will translate into an effective therapeutic agent upon further development .

Comparative analysis with existing drugs sharing similar scaffolds provides valuable insights into how modifications influence biological activity . For example , comparing efficacy between derivatives containing different aromatic substituents or varying lengths along side chains can reveal which structural features contribute most significantly toward target engagement . Such comparative studies often employ high-throughput screening techniques coupled with machine learning algorithms to rapidly sift through large libraries compounds based on predicted bioactivity matrices .

The field continues evolving rapidly thanks partly explosion computational power allowing researchers simulate molecular interactions at atomic resolution . Techniques like molecular dynamics simulations enable visualization how flexible parts molecule might move within active site protein target , offering clues about how optimize binding affinity . Such computational approaches complement experimental work by providing hypotheses testable hypotheses about function relationships between structure activity .